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Compound of Interest

Compound Name: Sodium (R)-3-hydroxybutanoate

Cat. No.: B132230 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

administration of Sodium (R)-3-hydroxybutanoate to mice for research purposes. This

document includes quantitative data on dosage and toxicity, detailed experimental procedures

for various administration routes, and diagrams of relevant signaling pathways.

I. Quantitative Data Summary
The following tables summarize key quantitative data related to the administration of Sodium
(R)-3-hydroxybutanoate in mice, primarily derived from studies in a sepsis-induced critical

illness model.

Table 1: Dose-Dependent Effects of Sodium (R)-3-hydroxybutanoate in a Sepsis Mouse

Model
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Daily Dose Mortality Rate (%) Key Observations

150 mg/day 30.4%

Prevented sepsis-induced

muscle weakness without

obvious toxicity.[1][2]

180 mg/day Increased

Increased illness severity,

more pronounced metabolic

alkalosis and hypernatremia.

[1][2]

225 mg/day Increased

Increased mortality,

dehydration of brain and lungs,

increased markers of

hippocampal neuronal damage

and inflammation.[1][2]

300 mg/day 87.5%
Doubled illness severity scores

compared to 150 mg/day.[1]

Table 2: Effects of Sodium (R)-3-hydroxybutanoate on Blood Electrolytes and pH in a Sepsis

Mouse Model

Treatment Group
Blood Na+
Concentration

Blood pH Blood HCO3-

Placebo-treated septic

mice
Baseline Baseline Baseline

3HB-Na-treated septic

mice (dose-

dependent)

Increased Increased Increased

Note: Specific concentrations were not provided in the source material, but a dose-dependent

increase was observed.[2]

II. Experimental Protocols
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This section provides detailed methodologies for the preparation and administration of Sodium
(R)-3-hydroxybutanoate in mice.

A. Preparation of Sodium (R)-3-hydroxybutanoate
Solution
Materials:

Sodium (R)-3-hydroxybutanoate powder

Sterile saline (0.9% sodium chloride) or other appropriate vehicle

Sterile vials

Vortex mixer

Sterile filters (0.22 µm)

Laminar flow hood

Procedure:

In a laminar flow hood, weigh the desired amount of Sodium (R)-3-hydroxybutanoate
powder.

Add the sterile vehicle to the powder to achieve the desired final concentration. For example,

to prepare a solution for a 150 mg/day dose for a 25g mouse to be administered in a volume

of 0.2 mL, the concentration would be 18.75 mg/mL.

Vortex the solution until the powder is completely dissolved.

Sterile-filter the solution using a 0.22 µm syringe filter into a sterile vial.

Store the solution at the recommended temperature (typically 4°C for short-term storage,

refer to manufacturer's instructions for long-term storage).

Before administration, allow the solution to come to room temperature.
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B. Administration Routes
This method is commonly used for sustained release.

Materials:

Prepared Sodium (R)-3-hydroxybutanoate solution

Sterile syringes (e.g., 1 mL)

Sterile needles (e.g., 25-27 gauge)

70% ethanol swabs

Animal restrainer (optional)

Procedure:

Weigh the mouse to determine the correct injection volume. The maximum recommended

volume for a subcutaneous injection in mice is typically 10 mL/kg.

Draw the calculated volume of the solution into a sterile syringe.

Securely restrain the mouse by grasping the loose skin at the scruff of the neck.

Wipe the injection site (typically the dorsal midline, between the shoulder blades) with a 70%

ethanol swab and allow it to dry.

Lift a tent of skin at the injection site.

Insert the needle, bevel up, at the base of the skin tent, parallel to the body.

Gently pull back on the plunger to ensure the needle is not in a blood vessel (no blood

should enter the syringe).

Slowly inject the solution. A small bleb will form under the skin.

Withdraw the needle and apply gentle pressure to the injection site for a few seconds.
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Return the mouse to its cage and monitor for any adverse reactions.

This method ensures precise oral dosing directly into the stomach.

Materials:

Prepared Sodium (R)-3-hydroxybutanoate solution

Sterile syringes

Appropriately sized oral gavage needles (flexible plastic or stainless steel with a ball tip)

Animal restrainer (optional)

Table 3: Recommended Gavage Needle Sizes for Mice

Mouse Weight (grams) Gavage Needle Gauge

15 - 25 20G - 22G

25 - 35 18G - 20G

Procedure:

Weigh the mouse to determine the correct administration volume. The maximum

recommended volume for oral gavage in mice is generally 10 mL/kg.

Draw the calculated volume of the solution into a syringe and attach the gavage needle.

Measure the correct insertion length by holding the gavage needle alongside the mouse,

with the tip at the corner of the mouth and the end at the last rib. Mark this length on the

needle.

Securely restrain the mouse, holding it in an upright position.

Gently insert the gavage needle into the diastema (the gap between the incisors and molars)

and advance it along the roof of the mouth.
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Allow the mouse to swallow the tip of the needle, which facilitates its entry into the

esophagus.

Gently pass the needle down the esophagus to the pre-measured mark. Do not force the

needle.

Slowly administer the solution.

Gently withdraw the needle along the same path.

Return the mouse to its cage and monitor for any signs of distress.

III. Signaling Pathways and Experimental Workflow
A. Signaling Pathways
Sodium (R)-3-hydroxybutanoate has been shown to influence several key signaling

pathways.
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Caption: SIRT3/FOXO3A antioxidant signaling pathway activated by Sodium (R)-3-
hydroxybutanoate.
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Caption: Putative inhibitory effect of Sodium (R)-3-hydroxybutanoate on the NF-κB signaling

pathway.
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B. Experimental Workflow
The following diagram outlines a general experimental workflow for studying the effects of

Sodium (R)-3-hydroxybutanoate in a mouse model.
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Caption: General experimental workflow for in vivo studies with Sodium (R)-3-
hydroxybutanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b132230?utm_src=pdf-body
https://www.benchchem.com/product/b132230?utm_src=pdf-body
https://www.benchchem.com/product/b132230?utm_src=pdf-custom-synthesis
https://www.abcam.com/en-us/technical-resources/pathways/overview-of-nf-kb-signaling
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Oral_Gavage_Administration_in_Mice.pdf
https://www.benchchem.com/product/b132230#protocol-for-sodium-r-3-hydroxybutanoate-administration-in-mice
https://www.benchchem.com/product/b132230#protocol-for-sodium-r-3-hydroxybutanoate-administration-in-mice
https://www.benchchem.com/product/b132230#protocol-for-sodium-r-3-hydroxybutanoate-administration-in-mice
https://www.benchchem.com/product/b132230#protocol-for-sodium-r-3-hydroxybutanoate-administration-in-mice
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b132230?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

